5'-Methoxy-2'-methylbiphenyl-3-carboxylic acid

• IUPAC Name: 3-(5-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-6-7-13(18-2)9-14(10)11-4-3-5-12(8-11)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: FSAOEULORUYGOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID80681795
• Molecular Weight: 242.27 g/mol
• CAS RN: 1215205-83-6

Description

5’-Methoxy-2’-methylbiphenyl-3-carboxylic acid is an organic compound with the molecular formula C15H14O3 and a molecular weight of 242.27. It is also known by other synonyms such as 3-(5-methoxy-2-methylphenyl)benzoic acid.

Molecular Structure Analysis

The molecular structure of 5’-Methoxy-2’-methylbiphenyl-3-carboxylic acid consists of a carboxylic acid group attached to a biphenyl group, which is a molecule composed of two connected phenyl rings. The molecule also contains a methoxy group and a methyl group attached to the phenyl ring.

Physical And Chemical Properties Analysis

5’-Methoxy-2’-methylbiphenyl-3-carboxylic acid has a molecular weight of 242.27. It has a complexity of 290 and a topological polar surface area of 46.5Ų. The compound is canonicalized and has a heavy atom count of 18. It has a hydrogen bond acceptor count of 3 and a hydrogen bond donor count of 1.

Scientific Research Applications

Synthesis and Derivative Development

• Synthesis of Novel Indole-Benzimidazole Derivatives : A study described the preparation of indole carboxylic acids, including a 5-methoxy derivative, which were then used to synthesize indole-benzimidazoles. These compounds could have applications in medicinal chemistry and drug design due to the biological significance of the indole and benzimidazole skeletons (Wang et al., 2016).

• Decarboxylation Studies : Research into the decarboxylation of benzo[b]thiophene-2-carboxylic acid derivatives, including methoxy analogs, provides insight into synthetic strategies that could be applicable for modifying compounds like 5'-Methoxy-2'-methylbiphenyl-3-carboxylic acid for various applications (Jackson & Bowlus, 1980).

Bioactivity and Material Science

• Antimicrobial Activity : A study on the synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives, starting from a related hydroxy compound, demonstrated potential antimicrobial activity against various pathogens. This suggests that derivatives of 5'-Methoxy-2'-methylbiphenyl-3-carboxylic acid might also exhibit bioactive properties (Krawiecka et al., 2012).

• Spectroscopic Profiling and Computational Studies : Research on methyl 5-methoxy-1H-indole-2-carboxylate, a compound structurally related to 5'-Methoxy-2'-methylbiphenyl-3-carboxylic acid, involved spectroscopic profiling and computational studies to explore its electronic nature and potential as a precursor to biologically active molecules. Such studies indicate the importance of understanding the physical and chemical properties of methoxy-substituted carboxylic acids for their application in drug design and material science (Almutairi et al., 2017).

Safety and Hazards

Safety measures for handling 5’-Methoxy-2’-methylbiphenyl-3-carboxylic acid include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapours/spray, and using only in a well-ventilated area. It’s also recommended to wear protective gloves/clothing/eye protection/face protection when handling this compound.